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Spirodiclofen IRAC classification group 23

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Spirodiclofen

CAS No.: 148477-71-8

Cat. No.: S003090

Chemical Profile and Properties

Spirodiclofen is a synthetic tetronic acid derivative acaricide and insecticide. Key identifiers and properties

are summarized in the table below.

Property Description

IUPAC Name 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl 2,2-dimethylbutyrate [1]

Chemical Formula C21H24Cl204 [1]

CAS RN 148477-71-8 [1]

Molecular Mass 411.32 g-mol~1[1]

Appearance White to yellow powder [1]

Melting Point 94.8 °C [1]

IRAC Group 23: Inhibitors of acetyl-CoA carboxylase [2]
Chemical Class Tetronic acid derivatives [2]

Solubility and Partitioning:
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e Water Solubility (at 20°C, pH 7): 0.05 mg L~ (Low) [1]

¢ Organic Solvent Solubility: Highly soluble (200,000 - 250,000 mg L~%) in common solvents like
xylene, ethyl acetate, and dichloromethane [1]

¢ Octanol-Water Partition Coefficient (Log P): 5.1 (High), indicating high lipophilicity [1]

Mode of Action and Biological Activity

Spirodiclofen is a selective, non-systemic acaricide that primarily acts by inhibiting lipid biosynthesis [1].

The following diagram illustrates its mode of action and biological consequences.
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Click to download full resolution via product page
Spirodiclofen mode of action and biological impact pathway.

This disruption in energy metabolism and structural component synthesis manifests across the mite life cycle

[1] [3]:

e Ovicidal Activity: Leads to failed egg hatch [4]

e Larvicidal/Nymphicidal Activity: Causes incomplete moulting and subsequent death; impairs
larval development [4]

¢ Adulticidal Activity: Reduces fecundity and fertility of female adults; female adults deposit non-
viable nymphs [4]

Target Pests and Application Use

Spirodiclofen provides broad-spectrum control against various mite pests and some insects.

Category Target Pests (Examples)
Primary Targets Mites from families including Tetranychidae, Eriophyidae, Tarsonemidae, and
(Mites) Tenuipalpidae [1] [3] [5]
Secondary Targets Scale insects (e.g., San Jose scale, Mussel scale), Pear sucker (Psylla),
(Insects) Earwigs, Aphids, Whitefly [1] [6]

Application Details:

e« Example Crops: Used on fruit trees (pome fruit, stone fruit, citrus), grapes, almonds, tomatoes,
cucumbers, and ornamentals [1] [6]

e Formulation: Commonly supplied as a suspension concentrate (SC) for foliar spray application [1]

¢ Resistance Management: As an IRAC Group 23 insecticide, it should be used in rotation with
compounds from different MoA groups for effective insecticide resistance management (IRM) [7]

Key Experimental Considerations

For researchers designing experiments with spirodiclofen, several practical aspects require attention.
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e Sample Processing: Account for the high log P (5.1) during residue analysis in biological and
environmental matrices. Likely requires specialized extraction techniques for lipophilic compounds.

e Bioactivity Observation Windows: Due to its unique MoA, observe sub-lethal effects over time.
Monitor for reduced egg viability, disrupted molting, and impaired female reproduction rather than
immediate knockdown mortality [3] [4].

e Commercial Transition: Note that Gowan Company acquired global rights to spirodiclofen from
Bayer AG in 2020, which may impact sourcing of technical material and reference standards [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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